Cas no 56630-34-3 (5-Nonynoic acid)

• Product Name: 5-Nonynoic acid
• CAS No: 56630-34-3
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 348300
• PubChem ID: 556171
• Update Time: 2025-04-19

5-Nonynoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Nonynoic acid
• non-5-ynoic acid
• SCHEMBL11053480
• 56630-34-3
• LMFA01030506
• GIMQQWKASGCRDK-UHFFFAOYSA-N
• DTXSID80339426
• CHEBI:180446

• Inchi： 1S/C9H14O2/c1-2-3-4-5-6-7-8-9(10)11/h2-3,6-8H2,1H3,(H,10,11)
• InChI Key： GIMQQWKASGCRDK-UHFFFAOYSA-N
• SMILES： OC(CCCC#CCCC)=O

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.0249 (rough estimate)
• Melting Point: -3°C
• Boiling Point: 308.54°C (rough estimate)
• Refractive Index: 1.4558
• PSA: 37.3